molecular formula C15H20N6OS B6464575 4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine CAS No. 2640948-03-2

4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine

Cat. No.: B6464575
CAS No.: 2640948-03-2
M. Wt: 332.4 g/mol
InChI Key: BIQIMRSGYDVNSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a pyrimidine core substituted with a methylsulfanyl group at position 2, a methyl group at position 5, and a piperazine ring linked to a 4-methoxypyrimidin-2-yl moiety at position 2. Piperazine-pyrimidine hybrids are widely explored in medicinal chemistry due to their versatility in targeting receptors and enzymes.

Properties

IUPAC Name

4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-methylsulfanylpyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20N6OS/c1-11-10-17-15(23-3)19-13(11)20-6-8-21(9-7-20)14-16-5-4-12(18-14)22-2/h4-5,10H,6-9H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BIQIMRSGYDVNSV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(N=C1N2CCN(CC2)C3=NC=CC(=N3)OC)SC
Details Computed by OEChem 2.3.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20N6OS
Details Computed by PubChem 2.1 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Mechanism of Action

Mode of Action

The compound interacts with its target, Nitric oxide synthase, by binding to the active site of the enzyme. This interaction can lead to changes in the enzyme’s activity, which can affect the production of nitric oxide. .

Biochemical Pathways

The compound’s interaction with Nitric oxide synthase can affect various biochemical pathways that involve nitric oxide. Nitric oxide is a signaling molecule that plays a role in various physiological processes such as vasodilation, immune response, and neurotransmission. By influencing the activity of Nitric oxide synthase, the compound can potentially affect these processes.

Result of Action

The molecular and cellular effects of the compound’s action largely depend on its interaction with Nitric oxide synthase and the resulting changes in nitric oxide production. Changes in nitric oxide levels can have various effects on cellular functions, including cell signaling, immune response, and vasodilation.

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural and Functional Similarities

The compound shares structural motifs with several classes of bioactive molecules, particularly piperazine-linked heterocycles. Below is a comparative analysis of key analogues:

Table 1: Structural and Functional Comparison
Compound Name/Structure Core Structure Substituents/Modifications Biological Activity/Target Key Findings Reference
Target Compound Pyrimidine-Piperazine 4-methoxypyrimidin-2-yl, 5-methyl, methylsulfanyl Unknown (Potential CNS targets) Structural features may influence SAR -
4-(3-Furyl)-2-(4-methylpiperazin-1-yl)pyrimidine Pyrimidine-Piperazine 4-(3-furyl), 4-methylpiperazine 5-HT7 Receptor Antagonist (Ki = 7.2 nM) Position 5 substituents reduce affinity; piperazine optimal for binding
5-Methyl-2-(4-((4-(methylsulfonyl)benzyl)oxy)phenyl)-4-(piperazin-1-yl)pyrimidine Pyrimidine-Piperazine Methylsulfonyl benzyl ether GPR119 Agonist (Diabetes/Obesity) High in vitro potency; methylsulfonyl enhances bioavailability
SCH 66712 (5-fluoro-2-[4-[(2-phenyl-1H-imidazol-5-yl)methyl]-1-piperazinyl]pyrimidine) Pyrimidine-Piperazine 5-fluoro, imidazole-methyl CYP2D6 Inhibitor (Mechanism-based) K(I) = 0.55 µM, k(inact) = 0.32 min⁻¹; selective inactivation
2-[4-(1-Methyl-5-nitro-1H-benzo[d]imidazol-2-yl)piperazin-1-yl]ethanol Benzimidazole-Piperazine Nitrobenzimidazole, ethanol side chain Pharmaceutical evaluation (unspecified) 61% synthesis yield; methylsulfanyl precursor used

Key Structural and Pharmacological Insights

Substituent Position Effects: The 5-methyl group in the target compound contrasts with the 5-fluoro group in SCH 66712. While fluoro substitution enhances CYP2D6 inactivation, methyl groups at position 5 of pyrimidine (as in the target) are associated with reduced 5-HT7 receptor binding .

Synthesis and Yield: The target compound’s synthesis likely involves nucleophilic substitution between a methylsulfanyl precursor and a piperazine derivative, similar to methods in (61% yield under ethanol reflux) . Higher yields (70–81%) are reported for nitroimidazole analogues in , attributed to optimized coupling conditions .

Metabolic Enzymes: The methylsulfanyl group differentiates it from SCH 66712’s mechanism-based CYP2D6 inhibition, but similar piperazine-pyrimidine scaffolds may share off-target interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.